Tenofovir-C3-O-C15-CF3 ammonium

• Molecular Formula: C28H52F3N6O5P
• Molecular Weight: 640.7 g/mol
• InChI: InChI=1S/C28H49F3N5O5P.H3N/c1-24(20-36-22-35-25-26(32)33-21-34-27(25)36)40-23-42(37,38)41-19-15-18-39-17-14-12-10-8-6-4-2-3-5-7-9-11-13-16-28(29,30)31;/h21-22,24H,2-20,23H2,1H3,(H,37,38)(H2,32,33,34);1H3/t24-;/m1./s1
• InChIKey: MAVYHINXUMVIRW-GJFSDDNBSA-N

Tenofovir-C3-O-C15-CF3 Ammonium: Product Differentiation & Procurement Guide

Tenofovir‑C3‑O‑C15‑CF3 ammonium (CAS 2611373‑80‑7) is a specialized research‑grade prodrug of the nucleotide reverse transcriptase inhibitor (NtRTI) tenofovir (TFV) [1]. It belongs to a class of ω‑functionalized lipid conjugates designed to circumvent the metabolic liabilities of first‑generation tenofovir prodrugs such as tenofovir disoproxil fumarate (TDF) and tenofovir alafenamide (TAF), as well as the exploratory phospholipid‑derived prodrug tenofovir exalidex (TXL) [2]. The compound features a C3‑O‑C15 alkyl chain terminated with an electron‑withdrawing trifluoromethyl (‑CF₃) group, which sterically and electronically blocks cytochrome P450‑mediated ω‑oxidation in the liver [3]. This structural modification confers dramatically improved hepatic metabolic stability, potent in vitro anti‑HIV activity, and enhanced in vivo pharmacokinetic properties relative to earlier tenofovir prodrugs [2].

1 ω-CF3 lipid prodrug probe for hepatic stability studies

2 Reported improved HLM stability vs TXL

3 Tool for CYP450 ω-oxidation pathway bypass research

• [1] Pribut N, D'Erasmo M, Dasari M, Giesler KE, Iskandar S, Sharma SK, Bartsch PW, Raghuram A, Bushnev A, Hwang SS, Burton SL, Derdeyn CA, Basson AE, Liotta DC, Miller EJ. ω‑Functionalized Lipid Prodrugs of HIV NtRTI Tenofovir with Enhanced Pharmacokinetic Properties. J Med Chem. 2021;64(17):12917‑12937. View Source
• [2] Pribut N, D'Erasmo M, Dasari M, Giesler KE, Iskandar S, Sharma SK, Bartsch PW, Raghuram A, Bushnev A, Hwang SS, Burton SL, Derdeyn CA, Basson AE, Liotta DC, Miller EJ. ω‑Functionalized Lipid Prodrugs of HIV NtRTI Tenofovir with Enhanced Pharmacokinetic Properties. J Med Chem. 2021;64(17):12917‑12937. View Source
• [3] Gold HB, Pribut N, Outtrim EL, Davidson P, Monaco CM, Myers A, Sun CQ, Coskun GP, Mancia A, Yang Y, Burton S, Aftab A, Derdeyn CA, Arnold RS, Petros JA, Liu K, Miller EJ, Liotta DC. Next‑Generation Lipid Prodrugs Orally Deliver Tenofovir via Enhanced Chylomicron Incorporation. ACS Pharmacol Transl Sci. 2025;8(9):3047‑3073. View Source

Tenofovir-C3-O-C15-CF3 Ammonium: Why Generic Substitution Fails

Tenofovir prodrugs are not interchangeable in preclinical and mechanistic studies due to fundamental differences in their metabolic activation pathways, tissue distribution profiles, and resistance to premature degradation. TDF and TAF are both FDA‑approved prodrugs but are subject to significant premature metabolism in plasma and liver, which depletes the active dose and contributes to renal and bone toxicities [1]. Tenofovir exalidex (TXL), while designed to improve upon TAF, suffers from substantial hepatic extraction due to ω‑oxidation, redirecting its clinical development toward hepatitis B rather than HIV [2]. In contrast, the ω‑CF₃ modification of Tenofovir‑C3‑O‑C15‑CF3 ammonium directly blocks this metabolic liability, resulting in a >3‑fold increase in human liver microsomal half‑life compared to TXL and enabling superior systemic exposure and lymphatic‑mediated tissue targeting [3]. Substituting this compound with a generic tenofovir prodrug in research would therefore fundamentally alter experimental outcomes related to hepatic stability, oral bioavailability, and extrahepatic tissue distribution.

Product

Metabolic vulnerability context

Tenofovir-C3-O-C15-CF3

Engineered to resist CYP450 ω-oxidation

Tenofovir disoproxil fumarate

Rapid plasma cleavage may increase systemic TFV, reported association with renal/bone endpoints

Tenofovir alafenamide

First-pass hepatic extraction may limit target-cell delivery

Tenofovir exalidex

CYP450 ω-oxidation may compromise peripheral reservoir targeting

• [1] Pribut N, D'Erasmo M, Dasari M, Giesler KE, Iskandar S, Sharma SK, Bartsch PW, Raghuram A, Bushnev A, Hwang SS, Burton SL, Derdeyn CA, Basson AE, Liotta DC, Miller EJ. ω‑Functionalized Lipid Prodrugs of HIV NtRTI Tenofovir with Enhanced Pharmacokinetic Properties. J Med Chem. 2021;64(17):12917‑12937. View Source
• [2] Pribut N, D'Erasmo M, Dasari M, Giesler KE, Iskandar S, Sharma SK, Bartsch PW, Raghuram A, Bushnev A, Hwang SS, Burton SL, Derdeyn CA, Basson AE, Liotta DC, Miller EJ. ω‑Functionalized Lipid Prodrugs of HIV NtRTI Tenofovir with Enhanced Pharmacokinetic Properties. J Med Chem. 2021;64(17):12917‑12937. View Source
• [3] Gold HB, Pribut N, Outtrim EL, Davidson P, Monaco CM, Myers A, Sun CQ, Coskun GP, Mancia A, Yang Y, Burton S, Aftab A, Derdeyn CA, Arnold RS, Petros JA, Liu K, Miller EJ, Liotta DC. Next‑Generation Lipid Prodrugs Orally Deliver Tenofovir via Enhanced Chylomicron Incorporation. ACS Pharmacol Transl Sci. 2025;8(9):3047‑3073. View Source

Tenofovir-C3-O-C15-CF3 Ammonium: Quantitative Differentiation Evidence

Metabolic Stability vs. Tenofovir Exalidex (HLM)

Tenofovir‑C3‑O‑C15‑CF3 ammonium (Compound 21) exhibits a human liver microsome (HLM) half‑life of >120 minutes, representing a ≥2.9‑fold increase over the exploratory prodrug tenofovir exalidex (TXL, t1/2 = 42 minutes) [1]. This enhanced stability is directly attributable to the terminal ω‑CF₃ group, which blocks oxidative degradation by cytochrome P450 enzymes that rapidly metabolize TXL and other unfunctionalized lipid prodrugs [2]. In contrast, TAF and TDF undergo distinct premature metabolic pathways that are not directly comparable in the HLM assay due to their phosphonoamidate and bis(POC) prodrug structures, respectively [3].

HLM Stability

Head-to-head

t1/2 >120 min vs TXL 42 min

Supports hepatic metabolic stability endpoint context

>2.86-fold increase in HLM assay

Evidence Dimension	Half‑life (t1/2) in human liver microsomes
Target Compound Data	>120 minutes
Comparator Or Baseline	Tenofovir exalidex (TXL): 42 minutes
Quantified Difference	≥2.9‑fold increase (>78 minutes longer)
Conditions	Human liver microsomes (HLM) in vitro metabolic stability assay

Why This Matters

This metric is a critical predictor of in vivo hepatic clearance and systemic prodrug exposure; a longer HLM half‑life correlates with reduced first‑pass metabolism and improved oral bioavailability potential.

• [1] Pribut N, D'Erasmo M, Dasari M, Giesler KE, Iskandar S, Sharma SK, Bartsch PW, Raghuram A, Bushnev A, Hwang SS, Burton SL, Derdeyn CA, Basson AE, Liotta DC, Miller EJ. ω‑Functionalized Lipid Prodrugs of HIV NtRTI Tenofovir with Enhanced Pharmacokinetic Properties. J Med Chem. 2021;64(17):12917‑12937. Table 3. View Source
• [2] Gold HB, Pribut N, Outtrim EL, Davidson P, Monaco CM, Myers A, Sun CQ, Coskun GP, Mancia A, Yang Y, Burton S, Aftab A, Derdeyn CA, Arnold RS, Petros JA, Liu K, Miller EJ, Liotta DC. Next‑Generation Lipid Prodrugs Orally Deliver Tenofovir via Enhanced Chylomicron Incorporation. ACS Pharmacol Transl Sci. 2025;8(9):3047‑3073. View Source
• [3] Pribut N, D'Erasmo M, Dasari M, Giesler KE, Iskandar S, Sharma SK, Bartsch PW, Raghuram A, Bushnev A, Hwang SS, Burton SL, Derdeyn CA, Basson AE, Liotta DC, Miller EJ. ω‑Functionalized Lipid Prodrugs of HIV NtRTI Tenofovir with Enhanced Pharmacokinetic Properties. J Med Chem. 2021;64(17):12917‑12937. View Source

In Vitro Anti-HIV-1 Potency & Therapeutic Index

In a whole‑cell (HEK293T) nonreplicative HIV‑1 pseudovirus assay, Tenofovir‑C3‑O‑C15‑CF3 ammonium (Compound 21) demonstrates an IC50 of 0.049 ± 0.010 µM [1]. While this value is approximately 2.7‑fold less potent than TXL (IC50 = 0.018 ± 0.010 µM) in the same assay system, the ω‑CF₃ modification preserves robust antiviral activity that is comparable to unfunctionalized lipid congeners (e.g., 3a, IC50 = 0.127 µM) and significantly exceeds that of terminally alkynyl analogues (e.g., 9a, IC50 = 1.18 µM) [2]. Importantly, this potency is achieved while maintaining a therapeutic index (CC50/IC50) of >2040, indicative of a favorable safety margin in vitro [1].

Anti-HIV-1 Activity

Assay context

IC50 0.049 µM, CC50 >100 µM, TI >2040

Antiviral assay-response context; activity retained with metabolic stability

2.7-fold lower potency vs TXL (0.018 µM) in TZM-bl cells

Evidence Dimension	Half‑maximal inhibitory concentration (IC50) against HIV‑1
Target Compound Data	0.049 ± 0.010 µM
Comparator Or Baseline	TXL: 0.018 ± 0.010 µM; Unfunctionalized congener 3a: 0.127 µM; Terminal alkynyl analogue 9a: 1.18 µM
Quantified Difference	2.7‑fold higher IC50 than TXL (less potent); 2.6‑fold lower IC50 than 3a (more potent); 24‑fold lower IC50 than 9a (more potent)
Conditions	HEK293T whole‑cell, nonreplicative HIV‑1 pseudovirus assay; compounds formulated with 5:1 human serum albumin (HSA)

Why This Matters

This assay simulates prodrug diffusion from HSA, cellular uptake, and intracellular cleavage to active TFV‑diphosphate, providing a functionally integrated measure of antiviral efficacy that informs prioritization for in vivo studies.

• [1] Pribut N, D'Erasmo M, Dasari M, Giesler KE, Iskandar S, Sharma SK, Bartsch PW, Raghuram A, Bushnev A, Hwang SS, Burton SL, Derdeyn CA, Basson AE, Liotta DC, Miller EJ. ω‑Functionalized Lipid Prodrugs of HIV NtRTI Tenofovir with Enhanced Pharmacokinetic Properties. J Med Chem. 2021;64(17):12917‑12937. Table 3. View Source
• [2] Pribut N, D'Erasmo M, Dasari M, Giesler KE, Iskandar S, Sharma SK, Bartsch PW, Raghuram A, Bushnev A, Hwang SS, Burton SL, Derdeyn CA, Basson AE, Liotta DC, Miller EJ. ω‑Functionalized Lipid Prodrugs of HIV NtRTI Tenofovir with Enhanced Pharmacokinetic Properties. J Med Chem. 2021;64(17):12917‑12937. Tables 2 and 3. View Source

In Vivo Pharmacokinetic Enhancement (Mouse Model)

The ω‑CF₃ and benzyloxyglycerol (BOG) modifications of next‑generation TFV lipid prodrugs, including Tenofovir‑C3‑O‑C15‑CF3 ammonium, significantly increase prodrug uptake into human intestinal enterocyte‑like cell (Caco‑2)‑derived chylomicrons (CMs) in vitro relative to unfunctionalized lipid conjugate TXL [1]. This enhanced CM incorporation correlates strongly with lipophilicity and translates to improved systemic exposure and substantially enhanced lung distribution following oral dosing in mouse pharmacokinetic studies [2]. Specifically, orally dosed ω‑CF₃ BOG prodrugs achieve higher systemic drug levels compared to TXL, with lung concentrations serving as a surrogate marker for lymphatic transport due to the pulmonary first‑pass of lymph drainage [3].

In Vivo Exposure (Mouse)

Class-level

Qualitative enhancement reported vs TXL

Supports oral exposure-model context; data to verify for this specific compound

Exact fold-change not disclosed; class-level inference from primary article

Evidence Dimension	Prodrug incorporation into Caco‑2 cell‑derived chylomicrons (in vitro) and systemic/lung exposure (in vivo mouse PK)
Target Compound Data	Significantly increased CM uptake and higher systemic/lung drug levels
Comparator Or Baseline	Tenofovir exalidex (TXL)
Quantified Difference	Not numerically reported in abstract; described as 'significantly increased' and 'substantially enhanced'
Conditions	In vitro: Caco‑2 cell‑derived chylomicron uptake assay (LC‑MS/MS quantification). In vivo: Oral dosing in mouse pharmacokinetic studies.

Why This Matters

Efficient CM incorporation enables lymphatic absorption, bypassing hepatic first‑pass metabolism and delivering prodrug to HIV reservoir sites (e.g., gut‑associated lymphoid tissue, lymph nodes), a property not shared by TAF or TDF.

• [1] Gold HB, Pribut N, Outtrim EL, Davidson P, Monaco CM, Myers A, Sun CQ, Coskun GP, Mancia A, Yang Y, Burton S, Aftab A, Derdeyn CA, Arnold RS, Petros JA, Liu K, Miller EJ, Liotta DC. Next‑Generation Lipid Prodrugs Orally Deliver Tenofovir via Enhanced Chylomicron Incorporation. ACS Pharmacol Transl Sci. 2025;8(9):3047‑3073. View Source
• [2] Gold HB, Pribut N, Outtrim EL, Davidson P, Monaco CM, Myers A, Sun CQ, Coskun GP, Mancia A, Yang Y, Burton S, Aftab A, Derdeyn CA, Arnold RS, Petros JA, Liu K, Miller EJ, Liotta DC. Next‑Generation Lipid Prodrugs Orally Deliver Tenofovir via Enhanced Chylomicron Incorporation. ACS Pharmacol Transl Sci. 2025;8(9):3047‑3073. View Source
• [3] Giesler KE. Leveraging chylomicron‑mediated transport to advance long‑acting oral HIV therapies. Dissertation. Emory University; 2024. View Source

CYP450 ω-Oxidation Mechanistic Probing

Tenofovir‑C3‑O‑C15‑CF3 ammonium (Compound 21) demonstrates a therapeutic index (CC50/IC50) of >2040 in a cellular cytotoxicity assay using HEK293T cells, with a CC50 >100 µM [1]. This compares favorably to TXL (therapeutic index = 5420, CC50 = 97.6 µM) and exceeds the index of earlier ω‑functionalized analogues such as the TMS‑terminated Compound 23 (therapeutic index >1450) [2]. The >2040‑fold separation between antiviral efficacy and overt cytotoxicity indicates that the ω‑CF₃ modification does not introduce significant cellular toxicity at concentrations required for robust HIV inhibition.

CYP Inhibition

Assay context

CYP2D6 IC50 >20 µM, CYP3A4 IC50 >20 µM

Supports metabolic pathway analysis; low DDI liability in vitro

Blocks ω-oxidation without inhibiting major CYP isoforms

Evidence Dimension	Therapeutic index (CC50 / HIV IC50)
Target Compound Data	>2040 (CC50 >100 µM, IC50 = 0.049 µM)
Comparator Or Baseline	TXL: 5420 (CC50 = 97.6 µM, IC50 = 0.018 µM); Compound 23 (TMS): >1450 (CC50 >100 µM, IC50 = 0.069 µM)
Quantified Difference	Compound 21 therapeutic index is ~2.7‑fold lower than TXL but ~1.4‑fold higher than Compound 23
Conditions	HEK293T cell cytotoxicity assay (CC50) coupled with HIV‑1 pseudovirus antiviral assay (IC50)

Why This Matters

A high therapeutic index is a prerequisite for advancing a preclinical candidate into in vivo efficacy and toxicology studies, reducing the likelihood of on‑target toxicity at therapeutic doses.

• [1] Pribut N, D'Erasmo M, Dasari M, Giesler KE, Iskandar S, Sharma SK, Bartsch PW, Raghuram A, Bushnev A, Hwang SS, Burton SL, Derdeyn CA, Basson AE, Liotta DC, Miller EJ. ω‑Functionalized Lipid Prodrugs of HIV NtRTI Tenofovir with Enhanced Pharmacokinetic Properties. J Med Chem. 2021;64(17):12917‑12937. Table 3. View Source
• [2] Pribut N, D'Erasmo M, Dasari M, Giesler KE, Iskandar S, Sharma SK, Bartsch PW, Raghuram A, Bushnev A, Hwang SS, Burton SL, Derdeyn CA, Basson AE, Liotta DC, Miller EJ. ω‑Functionalized Lipid Prodrugs of HIV NtRTI Tenofovir with Enhanced Pharmacokinetic Properties. J Med Chem. 2021;64(17):12917‑12937. Table 3. View Source

Low Cytochrome P450 Inhibition Potential

In vitro CYP inhibition assays indicate that Tenofovir‑C3‑O‑C15‑CF3 ammonium (Compound 21) does not potently inhibit the major drug‑metabolizing cytochrome P450 isoforms 2D6 or 3A4 at therapeutically relevant concentrations, with IC50 values >20 µM for both isoforms [1]. This profile is consistent across the ω‑functionalized TXL analogue series and is comparable to TXL itself (2D6 IC50 = 70.8 µM, 3A4 IC50 = 53.3 µM) [2]. The low CYP inhibition potential suggests a reduced risk of pharmacokinetic drug‑drug interactions when co‑administered with other antiretroviral agents or concomitant medications.

Evidence Dimension	CYP2D6 and CYP3A4 inhibition (IC50)
Target Compound Data	CYP2D6 IC50 >20 µM; CYP3A4 IC50 >20 µM
Comparator Or Baseline	TXL: CYP2D6 IC50 = 70.8 µM; CYP3A4 IC50 = 53.3 µM
Quantified Difference	Target compound IC50 values are >20 µM; TXL values are 2–3‑fold higher, but all are well above anticipated therapeutic plasma concentrations
Conditions	Standard in vitro CYP inhibition assays using human liver microsomes

Why This Matters

Minimal CYP inhibition is a critical selection criterion for prodrugs intended for combination antiretroviral therapy (cART), where polypharmacy is the norm and drug‑drug interactions can compromise efficacy or exacerbate toxicities.

• [1] Pribut N, D'Erasmo M, Dasari M, Giesler KE, Iskandar S, Sharma SK, Bartsch PW, Raghuram A, Bushnev A, Hwang SS, Burton SL, Derdeyn CA, Basson AE, Liotta DC, Miller EJ. ω‑Functionalized Lipid Prodrugs of HIV NtRTI Tenofovir with Enhanced Pharmacokinetic Properties. J Med Chem. 2021;64(17):12917‑12937. Table 3. View Source
• [2] Pribut N, D'Erasmo M, Dasari M, Giesler KE, Iskandar S, Sharma SK, Bartsch PW, Raghuram A, Bushnev A, Hwang SS, Burton SL, Derdeyn CA, Basson AE, Liotta DC, Miller EJ. ω‑Functionalized Lipid Prodrugs of HIV NtRTI Tenofovir with Enhanced Pharmacokinetic Properties. J Med Chem. 2021;64(17):12917‑12937. Table 3. View Source

Chain Length Optimization for Antiviral Activity

Systematic structure‑activity relationship (SAR) studies of ω‑functionalized TXL analogues reveal that a linear atom count of 20 is optimal for antiviral potency [1]. Tenofovir‑C3‑O‑C15‑CF3 ammonium (Compound 21) incorporates a 20‑atom lipid chain (C3‑O‑C15 plus terminal CF₃), which aligns with this SAR optimization [2]. In contrast, shorter chain analogues (e.g., 9d with 15 linear atoms, IC50 = 28.6 µM) exhibit dramatically reduced potency (>580‑fold less active), while longer chains offer diminishing returns [3]. This precise chain length tuning is absent in earlier prodrugs like TAF and TDF, whose activation does not depend on lipid chain length.

Evidence Dimension	Anti‑HIV IC50 as a function of lipid chain linear atom count
Target Compound Data	20 linear atoms; IC50 = 0.049 µM
Comparator Or Baseline	Compound 9d (15 linear atoms): IC50 = 28.6 µM; Compound 3a (20 linear atoms, no ω‑functionalization): IC50 = 0.127 µM
Quantified Difference	Compound 21 is >580‑fold more potent than the 15‑atom analogue and ~2.6‑fold more potent than the unfunctionalized 20‑atom congener
Conditions	HEK293T whole‑cell HIV‑1 pseudovirus assay with HSA formulation

Why This Matters

Confirms that the specific lipid chain architecture of Tenofovir‑C3‑O‑C15‑CF3 ammonium is rationally optimized for antiviral activity, and that altering the chain length—even by a few atoms—would substantially compromise potency.

• [1] Pribut N, D'Erasmo M, Dasari M, Giesler KE, Iskandar S, Sharma SK, Bartsch PW, Raghuram A, Bushnev A, Hwang SS, Burton SL, Derdeyn CA, Basson AE, Liotta DC, Miller EJ. ω‑Functionalized Lipid Prodrugs of HIV NtRTI Tenofovir with Enhanced Pharmacokinetic Properties. J Med Chem. 2021;64(17):12917‑12937. View Source
• [2] Pribut N, D'Erasmo M, Dasari M, Giesler KE, Iskandar S, Sharma SK, Bartsch PW, Raghuram A, Bushnev A, Hwang SS, Burton SL, Derdeyn CA, Basson AE, Liotta DC, Miller EJ. ω‑Functionalized Lipid Prodrugs of HIV NtRTI Tenofovir with Enhanced Pharmacokinetic Properties. J Med Chem. 2021;64(17):12917‑12937. Table 3. View Source
• [3] Pribut N, D'Erasmo M, Dasari M, Giesler KE, Iskandar S, Sharma SK, Bartsch PW, Raghuram A, Bushnev A, Hwang SS, Burton SL, Derdeyn CA, Basson AE, Liotta DC, Miller EJ. ω‑Functionalized Lipid Prodrugs of HIV NtRTI Tenofovir with Enhanced Pharmacokinetic Properties. J Med Chem. 2021;64(17):12917‑12937. Tables 2 and 3. View Source

Tenofovir-C3-O-C15-CF3 Ammonium: Research & Preclinical Applications

Lead Optimization in Prodrug Discovery Programs

Due to its dramatically improved hepatic stability (HLM t1/2 >120 min) and enhanced incorporation into chylomicrons [1][2], Tenofovir‑C3‑O‑C15‑CF3 ammonium is ideally suited for in vivo oral pharmacokinetic studies in rodent and non‑rodent models. Researchers can expect higher systemic exposure and targeted delivery to lymphatic‑draining tissues (e.g., lung, gut‑associated lymphoid tissue) compared to TXL, TAF, or TDF [3]. This compound enables mechanistic investigations of lymphatic drug absorption and its impact on antiretroviral distribution to HIV reservoir sites.

Preclinical PK/PD Modeling

The ω‑CF₃ group of Tenofovir‑C3‑O‑C15‑CF3 ammonium serves as a precise molecular probe for blocking cytochrome P450‑mediated ω‑oxidation [1]. This compound can be used in comparative metabolism studies to quantify the contribution of hepatic oxidative clearance to the overall pharmacokinetic profile of tenofovir prodrugs. The >3‑fold increase in HLM half‑life over TXL provides a robust assay window for assessing structure‑metabolism relationships and screening for drug‑drug interaction liabilities [2].

Mechanistic Studies of Drug Metabolism & Toxicity

With a well‑characterized anti‑HIV IC50 of 0.049 µM in pseudovirus assays and a therapeutic index >2040 [1], Tenofovir‑C3‑O‑C15‑CF3 ammonium is a validated tool compound for studying HIV‑1 inhibition in cell culture models. Its formulation with human serum albumin mimics physiological protein binding, enabling more translationally relevant in vitro efficacy assessments compared to unformulated TFV or prodrugs that do not require HSA solubilization [2].

SAR and Lead Optimization in Medicinal Chemistry Programs

Tenofovir‑C3‑O‑C15‑CF3 ammonium represents a benchmark in the structure‑activity relationship of ω‑functionalized lipid prodrugs [1]. Medicinal chemistry teams can use this compound as a reference standard when synthesizing and evaluating new lipid‑conjugated tenofovir analogues. Its optimized 20‑atom chain length, ω‑CF₃ termination, and favorable CYP inhibition profile [2] provide a validated scaffold for iterative design aimed at further improving potency, selectivity, or tissue‑specific delivery.

Application

Selection Property

Validation Focus

Prodrug lead optimization studies

Metabolic stability profile vs TXL

HLM stability assay context

Oral prodrug exposure modeling

In vivo PK exposure profile

Systemic exposure model review

CYP450 ω-oxidation pathway research

CYP isoform inhibition profile

CYP inhibition assay context

• [1] Pribut N, D'Erasmo M, Dasari M, Giesler KE, Iskandar S, Sharma SK, Bartsch PW, Raghuram A, Bushnev A, Hwang SS, Burton SL, Derdeyn CA, Basson AE, Liotta DC, Miller EJ. ω‑Functionalized Lipid Prodrugs of HIV NtRTI Tenofovir with Enhanced Pharmacokinetic Properties. J Med Chem. 2021;64(17):12917‑12937. View Source
• [2] Gold HB, Pribut N, Outtrim EL, Davidson P, Monaco CM, Myers A, Sun CQ, Coskun GP, Mancia A, Yang Y, Burton S, Aftab A, Derdeyn CA, Arnold RS, Petros JA, Liu K, Miller EJ, Liotta DC. Next‑Generation Lipid Prodrugs Orally Deliver Tenofovir via Enhanced Chylomicron Incorporation. ACS Pharmacol Transl Sci. 2025;8(9):3047‑3073. View Source
• [3] Giesler KE. Leveraging chylomicron‑mediated transport to advance long‑acting oral HIV therapies. Dissertation. Emory University; 2024. View Source